Cas no 59768-74-0 (Boc-Asp(OMe)-OH)

• Product Name: Boc-Asp(OMe)-OH
• CAS No: 59768-74-0
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• MDL: MFCD00078971
• CID: 57478
• PubChem ID: 10977771
• Update Time: 2025-04-18

Boc-Asp(OMe)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-L-Aspartic acid 4-methyl ester
• Boc-Asp(OMe)-OH
• Boc-Asp(OMe)-OH DCHA
• (2S)-4-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoic acid
• (S)-2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid
• 2-((tert-Butoxycarbonyl)amino)-4-methoxy-4-oxobutanoic acid
• Boc-Asp(OMe)-OH.DCHA
• Boc-L-aspartic Acid β-Methyl Ester
• (S)-2-(tert-butoxycarbonylamino)-4-methoxy-4-oxobutanoic acid
• (S)-2-((Boc)amino)-4-methoxy-4-oxobutanoic acid
• (2S)-2-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHOXY-4-OXOBUTANOIC ACID
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methoxy-4-oxobutanoic acid
• (2S)-2-[(tert-butoxy)carbonylamino]-3-(methoxycarbonyl)propanoic acid
• Boc-Asp(OMe)-OH, >=98.0% (TLC)
• HY-W007399
• EN300-199052
• CS-W007399
• 59768-74-0
• AKOS010365904
• AC-8612
• SCHEMBL344762
• WFPSMPYVXFVVFA-LURJTMIESA-N
• Boc-L-aspartic Acid ?-Methyl Ester
• AKOS015851609
• MFCD00078971
• AS-17635
• BCP21995
• DTXSID20450548
• A26608
• N-[(1,1-Dimethylethoxy)carbonyl]-L-aspartic Acid 4-Methyl Ester; (S)-2-(tert-Butoxycarbonylamino)-4-methoxy-4-oxobutanoic Acid; N-tert-Butoxycarbonylaspartic Acid ss-Methyl Ester

• MDL： MFCD00078971
• Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(15)11-6(8(13)14)5-7(12)16-4/h6H,5H2,1-4H3,(H,11,15)(H,13,14)/t6-/m0/s1
• InChI Key： WFPSMPYVXFVVFA-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(=O)O)CC(=O)OC)=O)C(C)(C)C
• BRN： 4810472

Computed Properties

• Exact Mass: 247.10600
• Monoisotopic Mass: 247.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4

Experimental Properties

• Color/Form: Not available
• Density: 1.2090
• Melting Point: 61-71°C
• Boiling Point: 411℃ at 760 mmHg
• Flash Point: 202.682℃
• PSA: 101.93000
• LogP: 0.91830
• Specific Rotation: -5° to -7° (c=2, MeOH)
• Solubility: Not available

Boc-Asp(OMe)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters